Cas no 1805209-37-3 (2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol)

2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol is a versatile pyridine derivative characterized by its multifunctional structure, featuring chloromethyl, methoxy, trifluoromethoxy, and hydroxymethyl substituents. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of reactive functional groups, such as the chloromethyl and hydroxymethyl moieties, allows for further derivatization, enabling the construction of complex molecular frameworks. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it useful in bioactive compound design. Its well-defined reactivity profile and structural modularity make it a practical choice for researchers seeking tailored synthetic routes.
2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol structure
1805209-37-3 structure
Product Name:2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol
CAS No:1805209-37-3
MF:C9H9ClF3NO3
MW:271.62087225914
CID:4841379
Update Time:2025-05-27

2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol
    • Inchi: 1S/C9H9ClF3NO3/c1-16-7-2-5(4-15)8(6(3-10)14-7)17-9(11,12)13/h2,15H,3-4H2,1H3
    • InChI Key: HIUPSWMZEIQQHE-UHFFFAOYSA-N
    • SMILES: ClCC1C(=C(CO)C=C(N=1)OC)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 242
  • XLogP3: 1.9
  • Topological Polar Surface Area: 51.6

2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029084448-1g
2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol
1805209-37-3 97%
1g
$1,445.30 2022-04-01

2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol Related Literature

Additional information on 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol

Research Briefing on 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1805209-37-3)

2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1805209-37-3) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of these functional groups enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have focused on the synthesis and optimization of 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of palladium-catalyzed cross-coupling and selective chlorination to achieve high efficiency. This advancement is particularly significant for scaling up production for preclinical studies.

In the context of drug discovery, this compound has been investigated as a key intermediate in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol exhibit potent inhibitory activity against specific kinase targets, such as JAK2 and EGFR. These findings were corroborated by molecular docking simulations, which highlighted the compound's ability to form stable interactions with the ATP-binding sites of these kinases.

Beyond its pharmaceutical applications, 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol has also been explored in agrochemical research. Its structural features make it a candidate for the development of novel pesticides and herbicides. A recent study published in Pest Management Science reported that derivatives of this compound displayed significant efficacy against a range of agricultural pests, including aphids and beetles. The trifluoromethoxy group, in particular, was found to enhance the compound's stability and bioavailability in plant systems.

Despite these promising developments, challenges remain in the practical application of 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol. Issues such as metabolic stability, toxicity, and environmental impact require further investigation. Ongoing research aims to address these concerns through structural modifications and formulation improvements. For instance, a 2024 study in Chemical Research in Toxicology explored the metabolic pathways of this compound in mammalian systems, identifying potential metabolites that could contribute to its toxicity profile.

In conclusion, 2-(Chloromethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-4-methanol (CAS: 1805209-37-3) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and pest management. Future studies will likely focus on optimizing its properties and expanding its applications, paving the way for new therapeutic and agricultural solutions.

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